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Compound of Interest

Compound Name: Methoxybenzyl chloride

Cat. No.: B8655716 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with Methoxybenzyl chloride. The following

question-and-answer format directly addresses potential issues encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Methoxybenzyl chloride?

A1: Methoxybenzyl chloride is a corrosive substance that can cause severe skin burns and

eye damage.[1][2][3][4] It is also a lachrymator, meaning it can cause tearing.[2][3] The vapors

can be irritating and harmful if inhaled, potentially causing chemical burns to the respiratory

tract.[3][5] It is sensitive to moisture and can release irritating gases and vapors upon thermal

decomposition.[2][6] Additionally, it may be corrosive to metals.[1][4] On combustion, it may

emit toxic fumes of carbon monoxide, carbon dioxide, hydrogen chloride, and phosgene.[5]

Q2: What are the immediate first aid procedures in case of exposure?

A2: Immediate and thorough action is crucial.

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids apart to ensure complete irrigation.[1][2][3][5] Seek immediate medical attention.

[3]
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Skin Contact: Immediately remove all contaminated clothing and shoes.[2][3][7] Flush the

affected skin area with large amounts of water.[1][5] Continue washing with soap and water.

[2][7] Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air and keep them warm and rested.[1][5][7] If

breathing is difficult or has stopped, provide artificial respiration.[3] Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting.[2][3][5][7] If the person is conscious, rinse their mouth

with water and have them drink plenty of water, and if possible, milk.[2][3][7] Never give

anything by mouth to an unconscious person.[2][7] Seek immediate medical attention.[3][5]

Q3: What personal protective equipment (PPE) is required when handling Methoxybenzyl
chloride?

A3: Appropriate PPE is mandatory to prevent any direct contact with the chemical.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC or rubber) and protective clothing

to prevent skin exposure.[1][3] An apron (e.g., PVC) is also recommended.[1]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[1][3] If ventilation is inadequate or exposure limits may be exceeded, a NIOSH/MSHA

approved respirator is necessary.[3]

Q4: How should I properly store Methoxybenzyl chloride?

A4: Methoxybenzyl chloride requires specific storage conditions to ensure its stability and

prevent hazardous situations.

Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.[1]

It is recommended to keep it refrigerated, with some sources specifying storage at 2-8°C.[8]

[9]
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Store away from incompatible materials such as bases, alcohols, amines, metals, and

oxidizing agents.[2][6][7]

The storage area should be designated for corrosive materials.[7]

Protect containers from physical damage and check regularly for leaks.[1]

Q5: What should I do in case of a spill?

A5: In the event of a spill, follow these steps:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear the appropriate PPE as outlined in Q3.

For minor spills, contain and absorb the spill with inert materials like sand, earth, or

vermiculite.[1]

Place the absorbed material into a suitable, labeled container for waste disposal.[1]

For major spills, follow your institution's emergency procedures.

Do not use water to clean up the spill as it can react with the substance.[3]

Q6: How should I dispose of Methoxybenzyl chloride waste?

A6: Methoxybenzyl chloride waste is considered hazardous.[2] All waste must be disposed of

in accordance with local, state, and federal regulations.[1][2] Use a licensed hazardous waste

disposal company. Do not dispose of it down the drain.
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Issue Possible Cause Solution

Irritation to eyes or respiratory

tract during handling

Inadequate ventilation or

improper PPE.

Immediately move to a well-

ventilated area. If symptoms

persist, seek medical attention.

Review and improve ventilation

(use a fume hood). Ensure

proper fit and use of safety

goggles, face shield, and

respirator.

Degradation of the chemical

(discoloration, pressure

buildup)

Improper storage, exposure to

moisture or heat.

Store in a cool, dry place,

away from incompatible

substances, and under an inert

atmosphere if possible. Check

the container seal for

tightness. If pressure buildup is

suspected, handle with

extreme caution and consult

your safety officer.

Container shows signs of

corrosion or leakage

Incompatible container

material or physical damage.

Transfer the chemical to a

new, compatible, and properly

labeled container in a fume

hood. Inspect storage areas

for conditions that could cause

container damage.
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Property Value

Molecular Formula C8H9ClO

Molecular Weight 156.61 g/mol [2][4][8][9][10]

Appearance Clear, colorless to light yellow liquid[2][8][9][10]

Density
Approximately 1.125 - 1.155 g/mL at 25°C[8][9]

[11]

Boiling Point
Varies with pressure, e.g., 117-118°C at 14

mmHg[8][9], 122-124°C at 26 mmHg[11]

Melting Point
Approximately -1°C to 29.8°C (varies by isomer)

[8][11]

Flash Point Approximately 98°C (208.4°F) to 229°F[3][8]

Solubility
Soluble in methanol and ethyl acetate; slowly

decomposes in water[8][9]

Experimental Protocols
Protocol 1: Safe Handling and Dispensing

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. Have spill cleanup materials and

first aid supplies accessible.

Container Inspection: Visually inspect the Methoxybenzyl chloride container for any signs

of damage, leaks, or pressure buildup.

Dispensing: Conduct all dispensing activities within a certified chemical fume hood. Use a

clean, dry syringe or pipette to transfer the desired amount of the liquid. Avoid splashing.

Sealing: After dispensing, securely seal the container.

Cleanup: Clean any minor drips or spills within the fume hood immediately using an

appropriate absorbent material.
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Decontamination: Wipe down the work surface of the fume hood.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

chemical, even if gloves were worn.[1]

Protocol 2: Spill Cleanup Procedure (Minor Spill)

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Put on all required PPE, including respiratory protection if necessary.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or

earth.[1]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a clearly labeled, sealed container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),

followed by a thorough wash with soap and water.

Waste Disposal: Dispose of the waste container and any contaminated materials according

to institutional and regulatory guidelines.
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Required Personal Protective Equipment

Specific Examples

Eye and Face Protection

Chemical Goggles

Face Shield

Skin Protection

Chemical-Resistant Gloves

Protective Clothing

Respiratory Protection

Fume Hood

NIOSH/MSHA Approved Respirator

Click to download full resolution via product page

Caption: Required PPE for handling Methoxybenzyl chloride.
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Spill Occurs

Alert Personnel & Evacuate Area

Ensure Proper Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Hazardous Waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a minor Methoxybenzyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8655716?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR25768_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/05236.pdf
https://www.tcichemicals.com/OP/en/sds/M0676_JP_EN.pdf
https://datasheets.scbt.com/sc-252172.pdf
https://www.fishersci.no/store/msds?partNumber=10062520&countryCode=NO&language=en
https://www.fishersci.com/store/msds?partNumber=AC197860250&countryCode=US&language=en
https://www.chembk.com/en/chem/P-METHOXYBENZYL%20CHLORIDE
https://nsrlaboratories.com/product/4-methoxy-benzyl-chloride/
https://www.chemimpex.com/products/07251
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5358063.htm
https://www.benchchem.com/product/b8655716#handling-and-safety-precautions-for-methoxybenzyl-chloride
https://www.benchchem.com/product/b8655716#handling-and-safety-precautions-for-methoxybenzyl-chloride
https://www.benchchem.com/product/b8655716#handling-and-safety-precautions-for-methoxybenzyl-chloride
https://www.benchchem.com/product/b8655716#handling-and-safety-precautions-for-methoxybenzyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8655716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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